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An In-depth Technical Guide to the Physical Properties of C28 Tertiary Alkyl Disulfides
Executive Summary

This technical guide provides a comprehensive analysis of the physical properties of C28
tertiary alkyl disulfides. Recognizing the scarcity of direct experimental data for this specific
high-molecular-weight compound, this document adopts a data-driven extrapolation approach.
By examining the established physical properties of commercially available, homologous di-
tertiary alkyl disulfides—specifically the C16, C18, and C24 variants—we can identify clear
trends. These trends, grounded in fundamental chemical principles, allow for the formulation of
reliable estimations for the key physical parameters of C28 tertiary alkyl disulfides. This guide is
intended for researchers, scientists, and drug development professionals who require a deep
understanding of the physicochemical characteristics of these complex molecules, particularly
in fields such as advanced lubrication and materials science.

Introduction to Tertiary Alkyl Disulfides
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Tertiary alkyl disulfides are a class of organosulfur compounds characterized by a disulfide
bond (—S—S—) flanked by two tertiary alkyl groups. The general structure is R—S—S—R,
where R and R’ are tertiary alkyl substituents. The defining feature of a tertiary alkyl group is a
central carbon atom bonded to three other carbon atoms, which imparts significant steric
hindrance around the disulfide linkage. This unique structural feature is paramount in
determining the compound's physical properties and reactivity.

The disulfide bond itself is a stable covalent linkage with a bond dissociation energy of
approximately 60 kcal/mol (251 kJ mol—1) and a typical S-S bond length of about 2.05 A.[1] The
C-S-S-C dihedral angle is generally close to 90°.[1][2]

These compounds, particularly those with long alkyl chains, are of significant industrial interest,
primarily as extreme pressure (EP) additives in lubricants and metalworking fluids.[3][4][5] The
bulky tertiary groups enhance solubility in nonpolar base oils, while the disulfide bond provides
the active sulfur component that forms a protective film on metal surfaces under high-pressure
conditions.[4] This guide focuses on a C28 tertiary alkyl disulfide, which represents a high-
molecular-weight example from this class, likely exhibiting properties optimized for high-
temperature and extreme-pressure applications. A probable symmetric structure for a C28
variant is di-tert-tetradecyl disulfide.

Physicochemical Properties of Homologous Tertiary
Alkyl Disulfides

Direct experimental data for a C28 tertiary alkyl disulfide is not readily available in public
literature. Therefore, to predict its properties, we will first analyze the known data for shorter-
chain, commercially available analogues. The properties of di-tert-octyl disulfide (C16), di-tert-
nonyl disulfide (C18), and di-tert-dodecyl disulfide (C24) provide a clear basis for extrapolation.

P
_—

Increasing Increasing _— 1“*\
Alkyl Chain C18H38S2 Alkyl Chain C24H50S2 Exlrapolaliol /C//// (C28H58S2 ‘*~—~x>
s ers s =
MW: 318.63 g/mol MW: 402.78 g/mol T——_ MW:~459 g/mol (Estimated) ——

— _—

C16H34S2
MW: 290.57 g/mol

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://en.wikipedia.org/wiki/Disulfide
https://en.wikipedia.org/wiki/Disulfide
https://www.chemistrylearner.com/disulfide.html
https://www.smolecule.com/products/s3314031
https://www.benchchem.com/product/b1218650
https://echa.europa.eu/substance-information/-/substanceinfo/100.063.922
https://www.benchchem.com/product/b1218650
https://www.benchchem.com/product/b13735163/docs?utm_src=pdf-body-img#c28-tertiary-alkyl-disulfide-physical-properties-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13735163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Table 1: Comparative Physical Properties of Di-tert-Alkyl

Disulfides
Di-tert-octyl Di-tert-nonyl Di-tert-dodecyl
Property ) . . . ) .
Disulfide (C16) Disulfide (C18) Disulfide (C24)
CAS Number 29956-99-8[6] 90062-36-5[7] 27458-90-8[8]

Molecular Formula

C16H34S2[6]

C1sH38S2[7]

C24H50S2[8]

Molecular Weight

290.57 g/mol [6]

318.63 g/mol [7]

402.78 g/mol [8]

Physical State

Liquid[6][9]

Light yellow to yellow
liquid[7]

Colorless to yellow
liquid[3][8]

Density (@ 20°C)

~0.92 g/cm3[6]

~1.02 g/cm3[7]

~0.91 g/cm3[8]

Refractive Index (@

~1.50[6] Not Available ~1.49[8][10]
20°C)
113°C @ 16 mmHg
- ) ~336.6°C @ 760 )
Boiling Point Not Available (~321°C @ 760
mmHg[11]
mmHQg)[10][12]
Flash Point 69 °C[9] Not Available 118 °C[10]
Water Solubility Very Low < 0.1 mg/L[7] Insoluble[3]
o Completely miscible in
Solubility in
Soluble petroleum ether, Soluble[4]
Hydrocarbons

diesel, mineral oils.[7]

Estimated Physical Properties for C28 Tertiary Alkyl

Disulfide

Based on the trends observed in the homologous series, we can extrapolate the likely physical

properties of a symmetric C28 tertiary alkyl disulfide, such as di-tert-tetradecyl disulfide

(C2s8HssS2).

e Molecular Weight: Approximately 459.0 g/mol .
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o Physical State: At room temperature, it is expected to be a viscous liquid, potentially a waxy
solid, due to the increased van der Waals forces from the long alkyl chains.

e Color: Likely a colorless to pale yellow liquid or solid.

o Density: The density is anticipated to be in the range of 0.90-0.95 g/cms3. While di-tert-nonyl
disulfide shows a higher density, the general trend for long-chain hydrocarbons is a density
slightly less than water.

» Boiling Point: The boiling point will be significantly higher than the C24 analogue, likely
exceeding 350°C at atmospheric pressure, with significant decomposition expected at these
temperatures. Vacuum distillation would be required for purification.

o Melting Point: If it is solid at room temperature, the melting point is expected to be low,
consistent with the branched structure which disrupts efficient crystal packing.

 Viscosity: A significant increase in viscosity is expected compared to the shorter-chain
homologues, a critical property for lubricant applications.

o Solubility: It will be virtually insoluble in water.[13] Its solubility in nonpolar organic solvents
and hydrocarbon base oils will be excellent, a direct consequence of its large, lipophilic alkyl
groups.[4][7]

Experimental Methodologies for Property
Determination

The accurate determination of these physical properties relies on standardized laboratory
protocols. As a self-validating system, each protocol includes steps for calibration and
verification to ensure data trustworthiness.

Boiling Point Determination (Distillation Method)

The causality behind choosing this method is its directness in measuring the temperature at
which vapor pressure equals atmospheric pressure. For high-boiling, potentially sensitive
compounds like a C28 disulfide, vacuum distillation is employed to prevent thermal
decomposition.
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Protocol:

o Apparatus Setup: Assemble a distillation apparatus with a round-bottom flask, a Claisen
adapter, a thermometer, a condenser, and a receiving flask. For vacuum distillation, connect
a vacuum pump via a trap and a manometer.

o Sample Preparation: Place a known volume of the disulfide sample and a few boiling chips
or a magnetic stir bar into the round-bottom flask.

» Heating: Begin heating the flask gently using a heating mantle.

o Equilibration: Observe the temperature as the liquid begins to boil and a ring of condensate
rises. The boiling point is recorded when the temperature stabilizes at the thermometer bulb,
with vapor and liquid in equilibrium.

e Pressure Correction: If under vacuum, the observed boiling point is corrected to atmospheric
pressure using a nomograph or the Clausius-Clapeyron relation.
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Density Measurement (Pycnometer Method)

This gravimetric method is chosen for its high precision and accuracy, which is critical for
quality control and formulation calculations in industrial applications.

Protocol:

Calibration: Clean and dry a pycnometer (a flask with a precise volume). Weigh the empty
pycnhometer (ma).

Reference: Fill the pycnometer with deionized water at a known, constant temperature (e.g.,
20.0°C) and weigh it (mz2). The volume (V) is calculated as (mz - m1) / p_water.

Measurement: Empty, dry, and re-weigh the pycnometer. Fill it with the disulfide sample at
the same constant temperature and weigh it (ms).

Calculation: The density of the sample (p_sample) is calculated as (ms - m1) / V.

Solubility Determination (Equilibrium Shake-Flask
Method)

This method is the gold standard for determining the solubility of sparingly soluble compounds,
providing a direct measure of the saturation concentration.

Protocol:

Preparation: Add an excess amount of the C28 disulfide to a known volume of the solvent
(e.g., water, hexane) in a sealed flask.

» Equilibration: Agitate the flask in a constant-temperature water bath for an extended period
(e.g., 24-48 hours) to ensure equilibrium is reached.[14]

o Phase Separation: Allow the mixture to stand, or centrifuge it, to separate the undissolved
solute from the saturated solution.

e Analysis: Carefully extract an aliquot of the clear, saturated solution.
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» Quantification: Determine the concentration of the disulfide in the aliquot using an
appropriate analytical technique, such as High-Performance Liquid Chromatography (HPLC)
or Gas Chromatography (GC) with a suitable detector.[14] A calibration curve with standards
of known concentrations is used for accurate quantification.

Conclusion

While direct experimental data for C28 tertiary alkyl disulfide remains elusive, a robust profile of
its physical properties can be confidently estimated through the analysis of homologous
compounds. This in-depth guide establishes that a C28 tertiary alkyl disulfide, such as di-tert-
tetradecyl disulfide, is expected to be a high-molecular-weight, viscous liquid or waxy solid with
a high boiling point, low water solubility, and excellent miscibility with hydrocarbon-based oils.
Its density is predicted to be slightly less than that of water. The provided methodologies for
determining these properties offer a clear and reliable framework for any future empirical
studies, ensuring scientific integrity and trustworthiness in the data generated. These estimated
properties are crucial for professionals in drug development, materials science, and particularly
in the formulation of next-generation lubricants where such molecules are key to performance
under extreme conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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